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Compound Profile and Identification

Pivalylbenzhydrazine is an irreversible and non-selective monoamine oxidase inhibitor (MAOI) of the

hydrazine chemical class [1] [2]. It was formerly used as an antidepressant under several brand names but

has since been discontinued from clinical use [1].

The table below summarizes its core chemical and identifying information:

Property Description

Systematic Name N'-benzyl-2,2-dimethyl-propanehydrazide [1]

Other Names Pivhydrazine, Pivazide, Angorvid, Betamezid, Tersavid, Neomarsilid [1] [3] [4]

CAS Number 306-19-4 [1] [3]

Molecular Formula C₁₂H₁₈N₂O [1] [3]

Molecular Weight 206.28–206.29 g/mol [1] [3]

Status Discontinued antidepressant; available for research purposes [1] [3]
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Mechanism of Action and Pharmacological Function

Pivalylbenzhydrazine functions as a potent, irreversible monoamine oxidase (MAO) inhibitor [3]. This

mechanism was the basis for its antidepressant effects:

Target Enzymes: It inhibits both MAO-A and MAO-B isoforms, making it a non-selective MAOI [1].

Irreversible Binding: The compound forms a stable, covalent bond with the monoamine oxidase
enzyme, permanently inactivating it [1]. The body must synthesize new enzyme to restore function.

Physiological Effect: By inhibiting MAO, the compound increases the concentration of monoamine
neurotransmitters (such as serotonin, norepinephrine, and dopamine) in the brain, which is the

foundational therapeutic effect for the antidepressant class [1].

The following diagram illustrates the core mechanism of this irreversible MAO inhibition:
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Irreversible mechanism of MAO inhibition by pivalylbenzhydrazine
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Experimental Data and Research Findings

Although clinical use was discontinued, pivalylbenzhydrazine has been utilized in scientific research. One

key study investigated its effects on cartilage growth [3].

Experimental Protocol for In Vivo Cartilage Growth Study

This detailed methodology is based on a published experiment using an animal model [3].

1. Test System: Immature female rats (3-4 weeks of age, approximately 40 g body weight).
2. Test Compound: Pivalylbenzhydrazine.

3. Dosage and Formulation: 5 mg/kg.
4. Route of Administration: Intraperitoneal injection.

5. Dosing Schedule: Administered daily for 5 consecutive days.
6. Endpoint Measurement: Analysis of epiphyseal cartilage growth inhibition.

The workflow of this experimental protocol is summarized in the diagram below:
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Workflow of in vivo experiment on cartilage growth effects

Summary of Quantitative Research Data

The table below consolidates the key experimental findings from the research:

Parameter Experimental Data

Bioactivity Potent monoamine oxidase (MAO) inhibitor; decreases cartilage growth in normal

rats [3].

Test System Immature female rats (40 g, 3-4 weeks of age) [3].

Dosage 5 mg/kg [3].
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Parameter Experimental Data

Administration Intraperitoneal injection, daily for 5 days [3].

Key Finding Inhibition of epiphyseal cartilage growth [3].

Historical Context and Development

Pivalylbenzhydrazine was developed and used as an antidepressant primarily during the 1960s [1] [2]. It

belonged to a generation of early MAO inhibitors, which provided an alternative to tricyclic antidepressants.

However, like many first-generation MAOIs, it was eventually discontinued from the market. The

discontinuation of such drugs was often related to the discovery of significant side effects, such as the

"cheese reaction" (hypertensive crisis from dietary tyramine intake), which led to the development of safer,

newer classes of antidepressants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s595131?utm_src=pdf-bulk
https://www.smolecule.com/products/s595131?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

